Cas no 102580-69-8 (1-(4-chlorophenyl)-2-cycloheptylethanone)

• Product Name: 1-(4-chlorophenyl)-2-cycloheptylethanone
• CAS No: 102580-69-8
• MF: C₁₅H₁₉ClO
• MW: 250.763763666153
• CID: 1132966
• PubChem ID: 71332830
• Update Time: 2025-04-20

1-(4-chlorophenyl)-2-cycloheptylethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-2-cycloheptylethanone
• 102580-69-8
• DTXSID80761203
• 1-(4-Chlorophenyl)-2-cycloheptylethan-1-one

• Inchi： 1S/C15H19ClO/c16-14-9-7-13(8-10-14)15(17)11-12-5-3-1-2-4-6-12/h7-10,12H,1-6,11H2
• InChI Key： NNGFAYPMOBVNOA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CC1CCCCCC1)=O

Computed Properties

• Exact Mass: 250.112443g/mol
• Monoisotopic Mass: 250.112443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 250.76g/mol
• XLogP3: 5.4
• Topological Polar Surface Area: 17.1Ų